Cas no 1261789-16-5 (2-Chloro-5-(2-(trifluoromethyl)phenyl)nicotinaldehyde)

• Product Name: 2-Chloro-5-(2-(trifluoromethyl)phenyl)nicotinaldehyde
• CAS No: 1261789-16-5
• MF: C₁₃H₇ClF₃NO
• MW: 285.648992776871
• CID: 4983729
• Update Time: 2025-06-09

2-Chloro-5-(2-(trifluoromethyl)phenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(2-(trifluoromethyl)phenyl)nicotinaldehyde

• Inchi： 1S/C13H7ClF3NO/c14-12-9(7-19)5-8(6-18-12)10-3-1-2-4-11(10)13(15,16)17/h1-7H
• InChI Key： PPCLJJINTKSPJE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=C(C=N1)C1C=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 3.8
• Topological Polar Surface Area: 30

Additional information on 2-Chloro-5-(2-(trifluoromethyl)phenyl)nicotinaldehyde

Recent Advances in the Study of 2-Chloro-5-(2-(trifluoromethyl)phenyl)nicotinaldehyde (CAS: 1261789-16-5)

The compound 2-Chloro-5-(2-(trifluoromethyl)phenyl)nicotinaldehyde (CAS: 1261789-16-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 2-Chloro-5-(2-(trifluoromethyl)phenyl)nicotinaldehyde, which make it a promising candidate for the development of novel small-molecule inhibitors. The presence of the trifluoromethyl group and the chloro-substituted nicotinaldehyde moiety are particularly noteworthy, as these functional groups are known to enhance binding affinity and metabolic stability in drug-like molecules.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 2-Chloro-5-(2-(trifluoromethyl)phenyl)nicotinaldehyde via a multi-step reaction sequence involving palladium-catalyzed cross-coupling and oxidation steps. The compound was further evaluated for its inhibitory activity against a panel of kinases, revealing promising selectivity profiles.

Another significant development involves the exploration of this compound as a building block for the synthesis of more complex heterocyclic systems. Recent work in Organic Letters has shown that 2-Chloro-5-(2-(trifluoromethyl)phenyl)nicotinaldehyde can serve as a versatile intermediate for the construction of fused pyridine derivatives, which are of interest in the development of anticancer agents.

From a biological perspective, preliminary in vitro studies have indicated that derivatives of 2-Chloro-5-(2-(trifluoromethyl)phenyl)nicotinaldehyde exhibit moderate to potent activity against several cancer cell lines, with particular efficacy observed in models of solid tumors. These findings suggest that further optimization of this scaffold could lead to the development of novel anticancer therapeutics.

In conclusion, the growing body of research on 2-Chloro-5-(2-(trifluoromethyl)phenyl)nicotinaldehyde (CAS: 1261789-16-5) underscores its potential as a valuable tool in medicinal chemistry and drug discovery. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its applications in other therapeutic areas beyond oncology.